molecular formula C8H15F3O B8284768 1,1,1-Trifluoro-2-methyl-2-heptanol

1,1,1-Trifluoro-2-methyl-2-heptanol

Cat. No.: B8284768
M. Wt: 184.20 g/mol
InChI Key: FWJSUHIBHGDCAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,1,1-Trifluoro-2-methyl-2-heptanol is a useful research compound. Its molecular formula is C8H15F3O and its molecular weight is 184.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15F3O

Molecular Weight

184.20 g/mol

IUPAC Name

1,1,1-trifluoro-2-methylheptan-2-ol

InChI

InChI=1S/C8H15F3O/c1-3-4-5-6-7(2,12)8(9,10)11/h12H,3-6H2,1-2H3

InChI Key

FWJSUHIBHGDCAS-UHFFFAOYSA-N

Canonical SMILES

CCCCCC(C)(C(F)(F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

24.9 g of trimethyl(trifluoromethyl)silane, 16.0 g of 2-heptanone, 38 g of tetrahydrofuran and 350 mg of tetrabutylammonium fluoride trihydrate were charged into a four-necked flask equipped with a nitrogen feeding tube, a reflux condenser, a dropping funnel and a thermometer, and a reaction was effected by a conventional method. Then, 17.5 g of hydrochloric acid was dropwise added to the reaction mixture at a temperature of 25 to 48° C. over 30 minutes, followed by stirring at about 48° C. for 2 hours. The reaction mixture was treated by a conventional method, and the resulting organic phase was washed with a saline solution, followed by drying with anhydrous magnesium sulfate. Thereafter, the resultant was concentrated under reduced pressure, thereby obtaining 26.4 g of 1,1,1-trifluoro-2-methyl-2-heptanol in the form of a pale brown oily matter.
Quantity
24.9 g
Type
reactant
Reaction Step One
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
350 mg
Type
catalyst
Reaction Step One
Quantity
38 g
Type
solvent
Reaction Step One
Quantity
17.5 g
Type
reactant
Reaction Step Two

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